Cas no 1157630-29-9 (1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl)-)

• Product Name: 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl)-
• CAS No: 1157630-29-9
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5206066
• Update Time: 2026-03-06

1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl)-

• Inchi： 1S/C14H27N/c1-4-14(12(2)3)15-11-10-13-8-6-5-7-9-13/h8,12,14-15H,4-7,9-11H2,1-3H3
• InChI Key： JCQLXXYFNRSKTP-UHFFFAOYSA-N
• SMILES： C1(CCNC(CC)C(C)C)CCCCC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl)-

Introduction to 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1157630-29-9, identified as 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl), represents a fascinating molecule in the realm of organic chemistry. This amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in pharmaceutical synthesis and material science. The presence of both cyclohexene and ethylmethylpropyl substituents imparts distinct chemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the study of amines and their derivatives has seen significant advancements, particularly in the context of drug discovery and development. 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl), with its complex structure, offers a platform for designing molecules with tailored biological activities. The cyclohexene ring provides a rigid scaffold that can be modified to enhance binding affinity to biological targets, while the N-(1-ethyl-2-methylpropyl) group introduces steric and electronic features that influence reactivity and pharmacokinetic properties.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmacologically active agents. Researchers have leveraged its structural motifs to develop intermediates for various therapeutic classes. For instance, derivatives of this compound have been explored as precursors for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The ability to modify both the cyclohexene and amine functionalities allows for the creation of libraries of compounds with diverse biological profiles.

The synthesis of 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps often include ring-closing metathesis to form the cyclohexene core, followed by nucleophilic substitution or reduction reactions to introduce the amine functionality. The introduction of the N-(1-ethyl-2-methylpropyl) group typically requires protective group strategies to ensure regioselectivity during subsequent modifications. These synthetic routes underscore the compound's versatility as a building block in medicinal chemistry.

Recent studies have also explored the catalytic applications of this compound. Transition metal-catalyzed reactions involving 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl) have been investigated for their potential in asymmetric synthesis, where chiral auxiliaries or catalysts are employed to achieve enantioselective transformations. Such methodologies are critical for producing enantiomerically pure drugs that exhibit enhanced therapeutic efficacy with reduced side effects.

The material science applications of this compound are equally intriguing. The cyclohexene ring can be polymerized or cross-linked to form novel polymers with specific mechanical and thermal properties. These polymers find applications in coatings, adhesives, and specialty plastics where unique performance characteristics are desired. Additionally, the amine functionality allows for further functionalization via reactions such as urethane formation or Schiff base condensation, expanding the range of possible materials derived from this precursor.

In conclusion, 1-Cyclohexene-1-ethanamine, N-(1-ethyl-2-methylpropyl) (CAS no. 1157630-29-9) stands as a testament to the ingenuity of organic synthesis and its impact on multiple scientific disciplines. Its structural complexity and reactivity make it a valuable tool for pharmaceutical researchers seeking novel drug candidates, while its versatility in material science opens up avenues for developing advanced functional materials. As research continues to uncover new applications for this compound, its significance in modern chemical research is bound to grow even further.